3-Tert-butyl-5-cyclopropoxybenzoic acid
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Description
3-Tert-butyl-5-cyclopropoxybenzoic acid is a benzoic acid derivative featuring a tert-butyl group at the 3-position and a cyclopropoxy substituent at the 5-position of the aromatic ring. The tert-butyl group enhances steric bulk and metabolic stability, while the cyclopropoxy moiety introduces conformational rigidity due to the strained cyclopropane ring. This compound is hypothesized to exhibit unique physicochemical and biological properties, making it relevant in medicinal chemistry and material science. Its synthesis likely involves palladium-catalyzed cross-coupling reactions (as seen in analogous compounds) and subsequent hydrolysis of protective groups, such as tert-butyl esters, to yield the free carboxylic acid .
Properties
Molecular Formula |
C14H18O3 |
|---|---|
Molecular Weight |
234.29 g/mol |
IUPAC Name |
3-tert-butyl-5-cyclopropyloxybenzoic acid |
InChI |
InChI=1S/C14H18O3/c1-14(2,3)10-6-9(13(15)16)7-12(8-10)17-11-4-5-11/h6-8,11H,4-5H2,1-3H3,(H,15,16) |
InChI Key |
QYCSAZYHCGBIHM-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)C1=CC(=CC(=C1)C(=O)O)OC2CC2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Tert-butyl-5-cyclopropoxybenzoic acid typically involves the introduction of the tert-butyl and cyclopropoxy groups onto a benzoic acid derivative. One common method is the Friedel-Crafts alkylation reaction, where tert-butyl chloride is reacted with a benzoic acid derivative in the presence of a Lewis acid catalyst such as aluminum chloride. The cyclopropoxy group can be introduced through a nucleophilic substitution reaction using cyclopropyl alcohol and a suitable leaving group .
Industrial Production Methods
While specific industrial production methods for 3-Tert-butyl-5-cyclopropoxybenzoic acid are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, such as temperature, pressure, and catalyst concentration, to achieve higher yields and purity. Additionally, continuous flow reactors and other advanced manufacturing techniques could be employed to enhance efficiency and scalability .
Chemical Reactions Analysis
Types of Reactions
3-Tert-butyl-5-cyclopropoxybenzoic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are typically used.
Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols) are employed under appropriate conditions.
Major Products
Oxidation: Formation of ketones or carboxylic acids.
Reduction: Formation of alcohols.
Substitution: Formation of various substituted benzoic acid derivatives.
Scientific Research Applications
3-Tert-butyl-5-cyclopropoxybenzoic acid has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activities and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties, although not yet approved for clinical use.
Industry: Utilized in the development of new materials and chemical processes
Mechanism of Action
The mechanism of action of 3-Tert-butyl-5-cyclopropoxybenzoic acid is not fully understood. it is believed to interact with specific molecular targets and pathways, potentially involving enzyme inhibition or receptor binding. Further research is needed to elucidate the exact molecular mechanisms and pathways involved .
Comparison with Similar Compounds
Table 1: Comparative Analysis of Benzoic Acid Derivatives
*Calculated based on molecular formula.
Physicochemical Properties
- Solubility : The cyclopropoxy group in 3-Tert-butyl-5-cyclopropoxybenzoic acid reduces hydrophobicity compared to isopropoxy analogues (e.g., 3-(tert-butyl)-5-isopropoxybenzoic acid) due to its smaller size and polarizable ring . However, it remains less water-soluble than hydroxylated derivatives like 3-Cyclopentyl-5-tert-butyl-4-hydroxybenzoic acid .
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